Cas no 2092409-67-9 (4-Bromo-5-ethoxy-2-fluorobenzoic acid)

• Product Name: 4-Bromo-5-ethoxy-2-fluorobenzoic acid
• CAS No: 2092409-67-9
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• MDL: MFCD30183780
• CID: 4785534
• Update Time: 2023-08-17

4-Bromo-5-ethoxy-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-ethoxy-2-fluorobenzoic acid

• MDL： MFCD30183780
• Inchi： 1S/C9H8BrFO3/c1-2-14-8-3-5(9(12)13)7(11)4-6(8)10/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： CHRPFZLFCHLFJI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)C=C1OCC)F

Computed Properties

• Exact Mass: 261.96408 g/mol
• Monoisotopic Mass: 261.96408 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5
• Molecular Weight: 263.06